Cas no 53683-70-8 (Picrasa-3,13[21]-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)-)

Picrasa-3,13[21]-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)- structure
53683-70-8 structure
Product Name:Picrasa-3,13[21]-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)-
CAS No:53683-70-8
MF:C25H32O9
MW:476.516188621521
CID:938955
PubChem ID:3034614
Update Time:2025-04-19

Picrasa-3,13[21]-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Picrasa-3,13[21]-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)-
    • 11β,20-Epoxy-1β,11α,12α-trihydroxy-15β-(2-methyl-1-oxobutoxy)picrasa-3,13(21)-diene-2,16-dione
    • Dehydroailanthinone
    • Ailanthinone, dehydro-
    • Picrasa-3,13(21)-diene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(2-methyl-1-oxobutoxy)-, (1beta,11beta,12alpha,15beta)-
    • NSC 238188
    • 53683-70-8
    • [(4S,5R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-14,18-dimethyl-6-methylidene-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] 2-methylbutanoate
    • Inchi: 1S/C25H32O9/c1-6-10(2)20(29)34-17-16-12(4)18(27)25(31)22-23(5)13(11(3)7-14(26)19(23)28)8-15(33-21(17)30)24(16,22)9-32-25/h7,10,13,15-19,22,27-28,31H,4,6,8-9H2,1-3,5H3
    • InChI Key: JJCWYVBKJXKVFF-UHFFFAOYSA-N
    • SMILES: CCC(C(OC1C(=O)OC2C34C1C(C(C(C3C1(C(C2)C(C)=CC(=O)C1O)C)(OC4)O)O)=C)=O)C

Computed Properties

  • Exact Mass: 476.20500
  • Monoisotopic Mass: 476.20463259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.59000
  • LogP: 0.65410
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